Cas no 2171911-88-7 (3,3-difluoro-1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclobutane-1-carboxylic acid)
3,3-difluoro-1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,3-difluoro-1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclobutane-1-carboxylic acid
- 3,3-difluoro-1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carboxylic acid
- EN300-1632960
- 2171911-88-7
-
- Inchi: 1S/C12H16F2O3/c13-11(14)5-10(6-11,9(15)16)12(17)4-7-1-2-8(12)3-7/h7-8,17H,1-6H2,(H,15,16)
- InChI Key: SGLXGHGZFALOPQ-UHFFFAOYSA-N
- SMILES: FC1(CC(C(=O)O)(C1)C1(CC2CCC1C2)O)F
Computed Properties
- Exact Mass: 246.10675069g/mol
- Monoisotopic Mass: 246.10675069g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 57.5Ų
3,3-difluoro-1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1632960-0.05g |
3,3-difluoro-1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carboxylic acid |
2171911-88-7 | 0.05g |
$959.0 | 2023-06-05 | ||
| Enamine | EN300-1632960-0.1g |
3,3-difluoro-1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carboxylic acid |
2171911-88-7 | 0.1g |
$1005.0 | 2023-06-05 | ||
| Enamine | EN300-1632960-0.25g |
3,3-difluoro-1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carboxylic acid |
2171911-88-7 | 0.25g |
$1051.0 | 2023-06-05 | ||
| Enamine | EN300-1632960-0.5g |
3,3-difluoro-1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carboxylic acid |
2171911-88-7 | 0.5g |
$1097.0 | 2023-06-05 | ||
| Enamine | EN300-1632960-1.0g |
3,3-difluoro-1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carboxylic acid |
2171911-88-7 | 1g |
$1142.0 | 2023-06-05 | ||
| Enamine | EN300-1632960-2.5g |
3,3-difluoro-1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carboxylic acid |
2171911-88-7 | 2.5g |
$2240.0 | 2023-06-05 | ||
| Enamine | EN300-1632960-5.0g |
3,3-difluoro-1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carboxylic acid |
2171911-88-7 | 5g |
$3313.0 | 2023-06-05 | ||
| Enamine | EN300-1632960-10.0g |
3,3-difluoro-1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carboxylic acid |
2171911-88-7 | 10g |
$4914.0 | 2023-06-05 | ||
| Enamine | EN300-1632960-50mg |
3,3-difluoro-1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carboxylic acid |
2171911-88-7 | 50mg |
$959.0 | 2023-09-22 | ||
| Enamine | EN300-1632960-100mg |
3,3-difluoro-1-{2-hydroxybicyclo[2.2.1]heptan-2-yl}cyclobutane-1-carboxylic acid |
2171911-88-7 | 100mg |
$1005.0 | 2023-09-22 |
3,3-difluoro-1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclobutane-1-carboxylic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3,3-difluoro-1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclobutane-1-carboxylic acid
3,3-Difluoro-1-{2-Hydroxybicyclo[2.2.1]Heptan-2-Yl}Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview
3,3-Difluoro-1-{2-Hydroxybicyclo[2.2.1]Heptan-2-Yl}Cyclobutane-1-Carboxylic Acid, with the CAS registry number 2171911-88-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and the presence of fluorine atoms, which contribute to its intriguing chemical properties and potential biological activities.
The compound's structure is characterized by a bicyclo[2.2.1]heptane ring system, which is a type of norbornane framework commonly found in natural products and synthetic molecules with bioactive properties. The presence of two hydroxyl groups on the bicyclic system further enhances its functional diversity, making it a promising candidate for various applications in drug discovery and materials science.
Recent studies have focused on the synthesis and characterization of this compound, with researchers exploring novel methods to optimize its production efficiency and purity. For instance, advancements in asymmetric catalysis have enabled the selective formation of enantiomerically enriched samples, which are crucial for pharmacological studies.
In terms of biological activity, this compound has shown potential as a modulator of several key enzymes and receptors involved in metabolic pathways and inflammatory responses. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a valuable lead compound for the development of therapeutic agents targeting chronic diseases such as arthritis and neurodegenerative disorders.
The fluorine atoms in the molecule play a critical role in modulating its physicochemical properties, including lipophilicity and metabolic stability. These attributes are essential for ensuring that the compound can effectively cross biological membranes and exhibit sustained activity within the body.
Furthermore, computational modeling techniques have been employed to predict the binding affinities of this compound to various protein targets, providing insights into its mechanism of action at the molecular level. Such studies are instrumental in guiding further optimization efforts aimed at enhancing its therapeutic potential.
In conclusion, 3,3-Difluoro-1-{2-Hydroxybicyclo[2.2.1]Heptan-2-Yl}Cyclobutane-1-Carboxylic Acid represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional capabilities. As research continues to uncover its full spectrum of biological activities and applications, this compound is poised to make significant contributions to the advancement of modern medicine.
2171911-88-7 (3,3-difluoro-1-{2-hydroxybicyclo2.2.1heptan-2-yl}cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)